Cas no 2138170-94-0 (4-(Butane-1-sulfonamido)benzene-1-sulfonyl fluoride)

• Product Name: 4-(Butane-1-sulfonamido)benzene-1-sulfonyl fluoride
• CAS No: 2138170-94-0
• MF: C₁₀H₁₄FNO₄S₂
• MW: 295.350863933563
• CID: 6378454
• PubChem ID: 165870487
• Update Time: 2025-10-28

4-(Butane-1-sulfonamido)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(butane-1-sulfonamido)benzene-1-sulfonyl fluoride
• EN300-727176
• 2138170-94-0
• 4-(Butane-1-sulfonamido)benzene-1-sulfonyl fluoride

• Inchi： 1S/C10H14FNO4S2/c1-2-3-8-17(13,14)12-9-4-6-10(7-5-9)18(11,15)16/h4-7,12H,2-3,8H2,1H3
• InChI Key： QXEOTCDOOQYVIJ-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC1C=CC(=CC=1)S(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 295.03482844g/mol
• Monoisotopic Mass: 295.03482844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.1Ų

Additional information on 4-(Butane-1-sulfonamido)benzene-1-sulfonyl fluoride

4-(Butane-1-sulfonamido)benzene-1-sulfonyl Fluoride: A Comprehensive Overview

The compound 4-(Butane-1-sulfonamido)benzene-1-sulfonyl fluoride, identified by the CAS number 2138170-94-0, is a highly specialized chemical entity with significant applications in various fields of scientific research and industrial processes. This compound has garnered attention due to its unique structural properties and potential utility in advanced chemical synthesis and material science.

Recent studies have highlighted the importance of sulfonamide and sulfonyl fluoride functionalities in drug design and catalytic processes. The presence of these groups in the molecule confers it with distinctive reactivity and stability, making it a valuable intermediate in the synthesis of complex organic molecules. Researchers have explored its role in the development of novel pharmaceutical agents, where its ability to act as a bioisostere or a prodrug component has shown promising results.

The molecular structure of 4-(Butane-1-sulfonamido)benzene-1-sulfonyl fluoride consists of a benzene ring substituted with both a sulfonamide group and a sulfonyl fluoride moiety. This arrangement creates a unique electronic environment that influences its reactivity and solubility properties. The sulfonamide group, derived from butane, contributes to the compound's hydrophilicity, while the sulfonyl fluoride group introduces electrophilic characteristics, making it an attractive candidate for nucleophilic substitution reactions.

In terms of synthesis, this compound is typically prepared through multi-step processes involving sulfonation, amidation, and fluorination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to its preparation, aligning with the growing emphasis on green chemistry principles.

The application of 4-(Butane-1-sulfonamido)benzene-1-sulfonyl fluoride extends beyond traditional organic synthesis. It has been employed as a building block in the construction of advanced materials, such as polymers and hybrid organic-inorganic frameworks, where its functional groups provide opportunities for cross-linking and surface modification.

In conclusion, the compound CAS No. 2138170-94-0, or 4-(Butane-1-sulfonamido)benzene-1-sulfonyl fluoride, represents a versatile chemical entity with diverse applications across multiple disciplines. Its structural features and functional groups make it an invaluable tool in modern chemical research and development.